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Compound of Interest

Compound Name:
4-Oxospiro[2.4]heptane-1-

carboxylic acid

CAS No.: 371979-98-5

Cat. No.: B11918046

Get Quote

Senior Application Scientist Note: Initial searches for "4-Oxospiro[2.4]heptane-1-carboxylic
acid" did not yield specific technical data for a compound with that precise structure. This

suggests it is not a widely synthesized or commercially available molecule. Therefore, this

guide will focus on the closely related and well-documented compound, Spiro[2.4]heptane-1-

carboxylic acid. The principles of analysis and characterization detailed herein are broadly

applicable to similar spirocyclic carboxylic acids and will be of value to researchers in medicinal

chemistry and materials science.

Introduction and Molecular Overview
Spiro[2.4]heptane-1-carboxylic acid is a saturated bicyclic compound featuring a cyclopropane

ring fused to a cyclopentane ring at a single carbon atom, the spiro center. The carboxylic acid

moiety is attached to the cyclopropane ring. This structural motif is of interest in drug discovery

as the spirocyclic core imparts a three-dimensional architecture that can be advantageous for

binding to biological targets. The rigid nature of the spirocyclic system can also lead to

improved metabolic stability and pharmacokinetic properties in drug candidates.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11918046#bc-rfq
https://www.benchchem.com/product/b11918046/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-spiro-2-4-heptane-1-carboxylic-acid
https://www.benchchem.com/product/b11918046/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-spiro-2-4-heptane-1-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11918046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


dot graph "Spiro_2_4_heptane_1_carboxylic_acid_Structure" { layout=neato; node

[shape=plaintext]; bgcolor="#F1F3F4"; // Nodes for atoms C1 [label="C", pos="0,0!",

fontcolor="#202124"]; C2 [label="C", pos="1.5,0!", fontcolor="#202124"]; C3 [label="C",

pos="0.75,1.3!", fontcolor="#202124"]; C4 [label="C", pos="-0.75,1.3!", fontcolor="#202124"];

C5 [label="C", pos="-1.5,0!", fontcolor="#202124"]; C6 [label="C", pos="0,-1.5!",

fontcolor="#202124"]; C7 [label="C", pos="1.5,-1.5!", fontcolor="#202124"]; C8 [label="C",

pos="3,0!", fontcolor="#202124"]; O1 [label="O", pos="3.75,-0.75!", fontcolor="#EA4335"]; O2

[label="OH", pos="3.75,0.75!", fontcolor="#EA4335"];

// Bonds C1 -- C2 [color="#202124"]; C2 -- C3 [color="#202124"]; C3 -- C4 [color="#202124"];

C4 -- C5 [color="#202124"]; C5 -- C1 [color="#202124"]; C1 -- C6 [color="#202124"]; C6 -- C7

[color="#202124"]; C7 -- C1 [color="#202124"]; C7 -- C8 [color="#202124"]; C8 -- O1

[style=double, color="#EA4335"]; C8 -- O2 [color="#EA4335"]; } Figure 1: 2D Structure of

Spiro[2.4]heptane-1-carboxylic acid.

Physicochemical and Computed Properties
A summary of the key physicochemical and computed properties of Spiro[2.4]heptane-1-

carboxylic acid is provided in the table below. These parameters are essential for predicting the

behavior of the compound in various experimental settings.
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Property Value Source

Molecular Formula C8H12O2 PubChem[1][2]

Molecular Weight 140.18 g/mol PubChem[1][2]

CAS Number 17202-94-7 PubChem[1]

IUPAC Name
spiro[2.4]heptane-1-carboxylic

acid
PubChem[1]

Canonical SMILES C1CCC2(C1)CC2C(=O)O PubChem[1]

InChI Key
XYWFMXZFOVJDHK-

UHFFFAOYSA-N
PubChem[1]

Predicted pKa 4.83 ± 0.20 Guidechem[3]

Predicted Boiling Point 243.36 °C Chemchart[4]

Predicted Density 1.11 g/cm³ Chemchart[4]

Predicted Flash Point 102.42 °C Chemchart[4]

Spectroscopic Characterization
The structural elucidation of Spiro[2.4]heptane-1-carboxylic acid relies on standard

spectroscopic techniques. The expected spectral features are outlined below.

Infrared (IR) Spectroscopy
The IR spectrum of a carboxylic acid is highly characteristic.[5] For Spiro[2.4]heptane-1-

carboxylic acid, the following key absorptions are anticipated:

O-H Stretch: A very broad and strong band from approximately 2500 to 3300 cm⁻¹, arising

from the hydrogen-bonded carboxylic acid hydroxyl group.[5][6]

C-H Stretch: Sharp peaks appearing around 2850-3000 cm⁻¹ for the sp-hybridized carbons

of the cycloalkane rings.[5]

C=O Stretch: A strong, sharp absorption between 1690 and 1760 cm⁻¹ corresponding to the

carbonyl group of the carboxylic acid.[5]
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C-O Stretch: A medium intensity band in the region of 1210-1320 cm⁻¹.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:

Carboxylic Acid Proton (-COOH): A broad singlet is expected in the downfield region of the

spectrum, typically between 10-12 ppm.[6][7] This signal will disappear upon the addition of

D₂O due to proton-deuterium exchange.[7]

Cycloalkane Protons: A complex series of multiplets would be observed in the upfield region

(approximately 0.5-2.5 ppm) corresponding to the protons on the cyclopropane and

cyclopentane rings. The diastereotopic nature of many of these protons would lead to

complex splitting patterns.

¹³C NMR:

Carbonyl Carbon (-C=O): A signal in the range of 160-185 ppm is characteristic of a

carboxylic acid carbonyl carbon.[6] This peak is often of lower intensity.[6]

Spiro Carbon: The quaternary spiro carbon would appear as a unique signal.

Cycloalkane Carbons: Signals for the remaining sp³-hybridized carbons of the rings would be

found in the upfield region of the spectrum.

Mass Spectrometry (MS)
In mass spectrometry, the molecular ion peak (M⁺) would be observed at m/z 140. Subsequent

fragmentation would likely involve the loss of the hydroxyl group (-OH, 17 Da) and the carbonyl

group (-CO, 28 Da).[6]

Reactivity and Synthetic Potential
The chemical reactivity of Spiro[2.4]heptane-1-carboxylic acid is dominated by the carboxylic

acid functional group. It can undergo a variety of transformations to generate a library of

derivatives for further study.
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Alcohol"]; acyl_halide [label="Acyl Halide"];
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-> acyl_halide [label="Halogenation\n(e.g., SOCl2)"]; } Figure 2: Potential synthetic

transformations of Spiro[2.4]heptane-1-carboxylic acid.

Esterification: Reaction with an alcohol under acidic conditions (e.g., Fischer esterification)

will yield the corresponding ester.

Amidation: Activation of the carboxylic acid with a coupling agent (e.g., DCC, HATU) followed

by the addition of an amine will form an amide. This is a common strategy in the synthesis of

bioactive molecules.

Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce the

carboxylic acid to the corresponding primary alcohol.

Conversion to Acyl Halide: Treatment with reagents such as thionyl chloride (SOCl₂) or oxalyl

chloride will convert the carboxylic acid to the more reactive acyl chloride, which is a

versatile intermediate for further functionalization.

Safety and Handling
Spiro[2.4]heptane-1-carboxylic acid is classified as a hazardous substance.[1] Adherence to

appropriate safety protocols is mandatory.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]
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H335: May cause respiratory irritation.[1]

Precautionary Measures:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[8][9]

Avoid inhalation of dust or vapors.[8]

In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek

medical attention.[8][9]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[9]

Conclusion
Spiro[2.4]heptane-1-carboxylic acid is a valuable building block for the synthesis of complex

molecules with potential applications in medicinal chemistry and materials science. Its rigid,

three-dimensional structure makes it an attractive scaffold for the design of novel compounds.

A thorough understanding of its chemical properties, spectroscopic characteristics, and safe

handling procedures is essential for its effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11918046/docs#an-in-depth-technical-guide-to-spiro-
2-4-heptane-1-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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